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Catalytic Performance of Anthranilate Complexes

The table below summarizes the catalytic performance of various metal-anthranilate complexes, which are

directly derived from anthranilic acid (the conjugate acid of sodium anthranilate), in different chemical

reactions [1] [2].

Metal
Ion

Reaction Type
Performance
Summary

Key Experimental Data

Co(II) Reduction of 4-
Nitrophenol (4-NP) to 4-

Aminophenol (4-AP) [2]

High catalytic
activity [2]

Reaction with NaBH₄; UV-Vis
spectrophotometry monitored conversion

over time (0-70 min) at ambient temperature
[2].

Cu(II) Reduction of 4-
Nitrophenol (4-NP) to 4-

Aminophenol (4-AP) [2]

High catalytic
activity [2]

Reaction with NaBH₄; UV-Vis
spectrophotometry monitored conversion

over time (0-70 min) at ambient temperature
[2].

Ni(II) Oxidation of 1,2-
cyclohexene [1]

Active catalyst Homogeneous oxidation with aqueous H₂O₂

or TBHP at 80°C in acetonitrile, water, or

solvent-free conditions [1].
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Metal
Ion

Reaction Type
Performance
Summary

Key Experimental Data

Cu(II) Oxidation of 1,2-

cyclohexene [1]

Active catalyst Homogeneous oxidation with aqueous H₂O₂

or TBHP at 80°C in acetonitrile, water, or
solvent-free conditions [1].

Zn(II) Oxidation of 1,2-
cyclohexene [1]

Active catalyst Homogeneous oxidation with aqueous H₂O₂

or TBHP at 80°C in acetonitrile, water, or

solvent-free conditions [1].

Detailed Experimental Context

For researchers looking to replicate or contextualize these findings, here are the specifics of the experimental

protocols and the role of the anthranilate ion.

General Synthesis of Metal-Anthranilate Complexes: The complexes listed in the table are
typically synthesized by first deprotonating anthranilic acid with sodium hydroxide in water, followed

by the addition of an aqueous solution of the metal salt (e.g., chloride, sulfate, or nitrate). The
resulting precipitate is filtered, washed, and dried [2]. This process often uses the sodium salt of

anthranilic acid as the precursor.
Protocol for 4-Nitrophenol (4-NP) Reduction:

Reaction Mixture: 4-NP and sodium borohydride (NaBH₄) are mixed in a quartz cuvette.
Catalyst Addition: The metal-anthranilate complex is added to the mixture.

Monitoring: The reaction progress is monitored at ambient temperature using a UV-Vis
spectrophotometer, with spectra recorded at regular intervals from 0 to 70 minutes. The

decrease in the 4-NP peak and the appearance of the 4-AP peak indicate conversion [2].
Role in Surfactant Systems: In a non-catalytic but functionally relevant application, sodium
anthranilate itself has been shown to act as an efficient counterion for inducing morphological
changes in gemini surfactant micelles. It intercalates among the surfactant headgroups, reducing

electrostatic repulsion and triggering a transition from spherical to wormlike micelles, which greatly
increases the solution's viscosity. This performance was notably superior to the conventional

surfactant CTAB under the same conditions [3] [4]. The workflow for this study is summarized below.
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Interpretation and Further Research

Performance Insight: The data indicates that the anthranilate anion, when coordinated to transition

metals, forms competent catalysts for redox reactions. Its strong binding ability and potential
electronic effects make it a suitable ligand in coordination chemistry for catalysis.

Addressing the Benchmarking Gap: The search results lack a direct, head-to-head comparison of
sodium anthranilate or its complexes against a broad panel of common catalytic alternatives. The

provided data shows that these complexes are active, but not how they rank in efficiency (e.g., by
TOF or TON) against other catalytic systems.

Suggested Research Path: To build a more complete benchmark, you may need to consult
specialized catalysis journals or databases. I suggest searching for reviews on:

"Catalytic reduction of 4-nitrophenol"
"Homogeneous oxidation catalysts for alkenes"

"Schiff base metal complexes in catalysis"

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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